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Compound of Interest

Compound Name: 2-Formylfuran-5-boronic acid

Cat. No.: B159145

Essential Safety and Handling Guide for 2-
Formylfuran-5-boronic acid

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like 2-Formylfuran-5-boronic acid are paramount to ensuring a
safe and compliant laboratory environment. Adherence to established safety protocols
mitigates risks to personnel and the surrounding ecosystem. This guide provides essential,
step-by-step instructions for the safe handling of 2-Formylfuran-5-boronic acid.

Chemical Identifier:
o Name: 2-Formylfuran-5-boronic acid
o CAS Number: 27329-70-0

e Molecular Formula: CsHsBOa

Hazard Identification and Immediate First Aid

2-Formylfuran-5-boronic acid is classified as a hazardous substance that can cause skin and
serious eye irritation.[1] Some sources also indicate it may cause respiratory irritation. In case
of exposure, follow these first-aid measures:
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» Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Seek medical attention.[1]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If
skin irritation persists, consult a physician.[1]

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration.
If symptoms occur, get medical attention.[1]

 Ingestion: Clean the mouth with water and drink plenty of water afterward. Seek medical
attention if symptoms occur.[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is essential to wear when handling 2-
Formylfuran-5-boronic acid to minimize exposure and ensure personal safety.

PPE Category Specification

Chemical safety goggles or glasses with side
Eye/Face Protection shields are required. A full-face shield may be

necessary when there is a risk of splashing.[2]

Chemical-resistant gloves, such as nitrile or
Hand Protection butyl rubber, must be worn.[2] Inspect gloves for

any tears or holes before use.

A lab coat or chemical-resistant apron should be
) ) worn to protect the skin and clothing.[2] Long-
Skin and Body Protection _
sleeved clothing and closed-toe shoes are

mandatory.[3]

Work in a well-ventilated area, preferably within
] ] a chemical fume hood, to avoid inhalation of
Respiratory Protection o
dust or vapors.[4] If ventilation is inadequate, a

NIOSH-approved respirator should be used.

Safe Handling and Storage Procedures
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Proper handling and storage are critical to maintaining the stability of 2-Formylfuran-5-
boronic acid and preventing accidental exposure.

e Handling:

o

Always handle this chemical within a certified chemical fume hood to minimize inhalation
risk.[4]

o

Avoid contact with skin, eyes, and clothing.[1]

[¢]

Prevent dust formation and accumulation.

[e]

Wash hands thoroughly after handling.[1]

o Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]
o Store away from incompatible materials such as strong oxidizing agents.

Disposal Plan

The disposal of 2-Formylfuran-5-boronic acid and its containers must be managed as
hazardous waste.

» Waste Segregation: Do not mix boronic acid waste with other waste streams, especially
strong acids or bases, to prevent dangerous reactions.[5]

o Container Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and
include the full chemical name, "2-Formylfuran-5-boronic acid."

o Disposal Route: Dispose of the chemical waste through an approved waste disposal plant or
a licensed hazardous waste management company.[1] Under no circumstances should this
chemical be disposed of down the drain or in regular trash.[5]

o Container Decontamination: Empty containers should be triple-rinsed with a suitable solvent
in a fume hood. The first rinsate must be collected and disposed of as hazardous waste.[5]
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After thorough rinsing and drying, the original label should be defaced before the container is
discarded or recycled according to institutional guidelines.[5]

Procedural Workflow for Handling 2-Formylfuran-5-
boronic acid
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Workflow for Handling 2-Formylfuran-5-boronic acid
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[
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\
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|
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\
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\
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Caption: Procedural workflow for the safe handling of 2-Formylfuran-5-boronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b159145?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Borinic_Acid_Methyl_Ester_Methyl_Boronic_Acid.pdf
https://homework.study.com/explanation/what-special-precautions-should-be-followed-to-ensure-the-safe-use-of-aldehydes-by-healthcare-professionals.html
https://www.cdc.gov/niosh/docket/archive/pdfs/NIOSH-159/0159-020109-Sheet407.pdf
https://isolab.ess.washington.edu/SOPs/boric-acid.php
https://www.laballey.com/blogs/articles/boric-acid-safety-hazards
https://www.benchchem.com/product/b159145#personal-protective-equipment-for-handling-2-formylfuran-5-boronic-acid
https://www.benchchem.com/product/b159145#personal-protective-equipment-for-handling-2-formylfuran-5-boronic-acid
https://www.benchchem.com/product/b159145#personal-protective-equipment-for-handling-2-formylfuran-5-boronic-acid
https://www.benchchem.com/product/b159145#personal-protective-equipment-for-handling-2-formylfuran-5-boronic-acid
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159145?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

